Cas no 1797086-12-4 (1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide
• CAS No: 1797086-12-4
• MF: C₁₄H₂₁N₅O₃S
• MW: 339.413241147995
• CID: 5370207
• Update Time: 2025-10-19

1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-Imidazo[1,2-b]pyrazol-1-yl)ethyl]-1-(methylsulfonyl)-4-piperidinecarboxamide
• 1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide

• Inchi： 1S/C14H21N5O3S/c1-23(21,22)18-7-3-12(4-8-18)14(20)15-6-9-17-10-11-19-13(17)2-5-16-19/h2,5,10-12H,3-4,6-9H2,1H3,(H,15,20)
• InChI Key： PXYPGFUVEZNNTN-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCCN2C3=CC=NN3C=C2)=O)CC1

Computed Properties

• Exact Mass: 339.137
• Monoisotopic Mass: 339.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1A^2

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.44±0.20(Predicted)

Additional information on 1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide

Research Brief on 1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide (CAS: 1797086-12-4)

1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide (CAS: 1797086-12-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[1,5-a]imidazole scaffold, has shown promising potential as a therapeutic agent, particularly in the modulation of specific biological pathways. The growing body of research surrounding this molecule underscores its relevance in drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide. Preliminary findings suggest that this compound exhibits high selectivity and potency in targeting key enzymes or receptors involved in inflammatory and oncogenic processes. For instance, in vitro assays have demonstrated its ability to inhibit specific kinase activities, which are often dysregulated in various cancers. These findings highlight its potential as a lead compound for the development of targeted therapies.

The synthesis and optimization of 1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Structural-activity relationship (SAR) studies have further refined its chemical framework to enhance bioavailability and reduce off-target effects. These efforts are critical for translating preclinical findings into viable therapeutic candidates.

In addition to its therapeutic potential, the compound's pharmacokinetic and safety profiles have been investigated in preclinical models. Early-stage animal studies have reported favorable absorption, distribution, metabolism, and excretion (ADME) properties, along with a manageable toxicity profile. These results provide a solid foundation for advancing the compound into further stages of drug development, including clinical trials. However, additional studies are warranted to fully characterize its long-term effects and potential drug-drug interactions.

Looking ahead, the research community is keenly interested in exploring the broader applications of 1-methanesulfonyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)piperidine-4-carboxamide. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and commercialization. The compound's unique chemical structure and biological activity position it as a promising candidate for addressing unmet medical needs in oncology and inflammatory diseases.